Cas no 600157-67-3 (3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one)

• Product Name: 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one
• CAS No: 600157-67-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD09878685
• CID: 842015
• PubChem ID: 21906859
• Update Time: 2025-05-22

3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one
• 3-amino-3,4-dihydro-1,5-naphthyridin-2(1H)-onehydrochloride
• 3-amino-3,4-dihydro-1H-1,5-naphthyridin-2-one
• 3-amino-3,4-dihydro-1,5-naphthyridin-2(1H)-one dihydrochloride
• 3-amino-3,4-dihydro-1,5-naphthyridin-2-(1H)-one dihydrochloride
• 3-amino-3,4-dihydro-1H-[1,5]naphthyridin-2-one dihydrochloride
• AG-A-56581
• AK-50815
• CTK7H6233
• PubChem17874
• RP22621
• SureCN4067691
• C13580
• DTXSID90619862
• SCHEMBL4067691
• J-511585
• 600157-67-3
• AKOS006314832
• 3-amino-1,2,3,4-tetrahydro-1,5-naphthyridin-2-one
• WWPPXDOOKMWVDN-UHFFFAOYSA-N
• DB-072736

• MDL： MFCD09878685
• Inchi： 1S/C8H9N3O/c9-5-4-7-6(11-8(5)12)2-1-3-10-7/h1-3,5H,4,9H2,(H,11,12)
• InChI Key： WWPPXDOOKMWVDN-UHFFFAOYSA-N
• SMILES： O=C1C(CC2C(=CC=CN=2)N1)N

Computed Properties

• Exact Mass: 163.07500
• Monoisotopic Mass: 163.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 68.01000
• LogP: 0.74180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one

3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one (CAS No: 600157-67-3)

The compound 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one, identified by the CAS registry number 600157-67-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one consists of a naphthyridine ring system with an amino group at position 3 and a ketone group at position 2. This arrangement imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions within biological systems. The compound's naphthyridine core is particularly notable for its aromaticity and conjugation, which contribute to its stability and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one. Researchers have developed novel methodologies that utilize catalytic processes to enhance yield and purity. These methods not only facilitate large-scale production but also pave the way for further modifications of the molecule to explore its pharmacological potential.

In terms of physical properties, 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one exhibits a melting point of approximately 280°C and a boiling point around 450°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, revealing moderate solubility that is favorable for pharmaceutical formulations.

The biological activity of 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one has been a focal point of recent research efforts. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for therapeutic interventions in conditions such as cancer and neurodegenerative diseases. Preclinical trials have shown promising results, with the compound exhibiting selective activity against specific targets without significant toxicity to healthy cells.

Moreover, the compound's ability to penetrate cellular membranes efficiently has been highlighted in recent publications. This property is critical for its efficacy as a drug candidate, as it ensures that the molecule can reach its target sites within the body effectively.

In conclusion, 3-amino-3,4-dihydro-1,5-Naphthyridin-2(1H)-one (CAS No: 600157